5-[(3-Fluorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one

• IUPAC Name: 5-[(3-fluorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one
• InChI: InChI=1S/C24H25FN2O4/c1-29-23-8-3-2-7-21(23)27-11-9-26(10-12-27)15-20-14-22(28)24(17-30-20)31-16-18-5-4-6-19(25)13-18/h2-8,13-14,17H,9-12,15-16H2,1H3
• InChI Key: BLYMQVUNGXMGKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CC(=O)C(=CO3)OCC4=CC(=CC=C4)F
• Molecular Formula: C24H25FN2O4
• Molecular Weight: 424.5 g/mol

Description

The compound you’re interested in is a complex organic molecule that contains several functional groups, including a pyran ring, a piperazine ring, and methoxy and fluorophenyl groups. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely involve a combination of single and double bonds, with the rings providing a degree of structural rigidity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence and position of its functional groups. For example, the piperazine ring is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could influence its solubility and stability.

Scientific Research Applications

Crystal Structure and Analysis

• Crystal Structures of Related Compounds : Studies on compounds structurally related to "5-[(3-Fluorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one" have been conducted. For example, Ullah and Altaf (2014) researched crystal structures of similar compounds, indicating hydrogen bonding and one-dimensional network formations in their crystal packing Ullah & Altaf, 2014.

Synthesis and Potential Applications

• Anticonvulsant Activity : A study by Aytemir, Septioğlu, and Çalış (2010) on derivatives of kojic acid, which include structures similar to our compound of interest, showed potential anticonvulsant properties. These compounds were synthesized and tested for their effectiveness against seizures, indicating potential medicinal applications Aytemir, Septioğlu, & Çalış, 2010.

Bioactivities and Medical Research

• Cinnamide Derivatives and Anti-ischemic Activity : Zhong et al. (2018) synthesized and analyzed cinnamide derivatives, including compounds structurally related to our compound. They found effective activities against neurotoxicity and protective effects on cerebral infarction, suggesting potential therapeutic uses Zhong et al., 2018.

Pharmaceutical Research

• Mannich Bases with Piperazines : Gul et al. (2019) synthesized new Mannich bases with piperazines, related to our compound. They evaluated these for cytotoxic/anticancer and carbonic anhydrase inhibitory effects, indicating possible applications in cancer treatment Gul et al., 2019.

Radiolabeled Compounds for PET

• PET Tracer Studies : Plenevaux et al. (2000) conducted research on radiolabeled antagonists structurally similar to "this compound" for studying serotonin receptors with positron emission tomography (PET). This showcases the compound's potential in neuroimaging and neurotransmission studies Plenevaux et al., 2000.

Mechanism of Action

Target of Action

Similar compounds with a piperazine and methoxyphenyl structure have been found to bind with high affinity to5-HT1A serotonin receptors . These receptors play a crucial role in regulating mood, anxiety, sleep, and other functions.

Mode of Action

Compounds with similar structures have been known to interact with their targets (such as 5-ht1a receptors) and cause changes that can lead to various biological effects .

Biochemical Pathways

Indole derivatives, which share some structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a wide range of biochemical pathways.

Result of Action

Similar compounds have been found to have various biological activities, suggesting that they could have multiple effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, properties, and potential applications. This could include investigating its biological activity and potential uses in medicine.